BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of Roxadustat-
d>5.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Roxadustat-d5

Cat. No.: B8150255

Roxadustat-d5: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Roxadustat-d5, a deuterated analog of the hypoxia-inducible factor prolyl-hydroxylase (HIF-
PH) inhibitor Roxadustat. This document is intended for use by researchers, scientists, and
professionals in drug development and bioanalysis.

Core Physical and Chemical Properties

Roxadustat-d5 serves as a crucial internal standard for the accurate quantification of
Roxadustat in biological matrices.[1] Its physical and chemical characteristics are fundamental
to its application in analytical methodologies.
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Property

Value

Reference

Chemical Name

N-[(4-hydroxy-1-methyl-7-
phenoxy-d5-3-

isoquinolinyl)carbonyl]-glycine

[2]

CAS Number 2043026-13-5 [2][3]
Molecular Formula C19H11DsN20s [3]
Molecular Weight 357.38 g/mol [3]
Appearance White to off-white solid [4]
Purity >98% [4]
Melting Point (of Roxadustat) 199-215°C [5]

Solubility

Soluble in DMSO and acetone.

[1]

Storage

Store at -20°C for long-term

stability.

[3]

Mechanism of Action: The HIF Signhaling Pathway

Roxadustat functions by inhibiting the HIF-prolyl hydroxylase enzyme.[6] Under normal oxygen

conditions (normoxia), HIF-a subunits are hydroxylated by PHD, leading to their recognition by

the von Hippel-Lindau (VHL) tumor suppressor protein, subsequent ubiquitination, and

proteasomal degradation. In hypoxic conditions or in the presence of a PHD inhibitor like

Roxadustat, HIF-a is stabilized, translocates to the nucleus, and dimerizes with HIF-(3. This

heterodimer then binds to hypoxia-response elements (HRES) on target genes, upregulating

the transcription of genes involved in erythropoiesis, such as erythropoietin (EPO).
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Mechanism of Action of Roxadustat
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Bioanalytical Workflow for Roxadustat Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8150255?utm_src=pdf-custom-synthesis
https://www.biomol.com/products/chemicals/biochemicals/roxadustat-d5-cay34235-1
https://www.pharmaffiliates.com/en/2043026-13-5-roxadustat-d5-pasti089818.html
https://www.medkoo.com/products/47180
https://file.medchemexpress.com/batch_PDF/HY-13426S/Roxadustat-d5-COA-M000529-MedChemExpress.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82538253.htm
https://www.medkoo.com/products/6947
https://www.benchchem.com/product/b8150255#physical-and-chemical-properties-of-roxadustat-d5
https://www.benchchem.com/product/b8150255#physical-and-chemical-properties-of-roxadustat-d5
https://www.benchchem.com/product/b8150255#physical-and-chemical-properties-of-roxadustat-d5
https://www.benchchem.com/product/b8150255#physical-and-chemical-properties-of-roxadustat-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8150255?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8150255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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